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Compound of Interest

Compound Name: 4-ethylhexanal

Cat. No.: B6588603 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the solubility and stability of 4-
ethylhexanal, a branched-chain aliphatic aldehyde. Due to the limited availability of specific

experimental data for 4-ethylhexanal, this document leverages data from its straight-chain

isomer, octanal, and established principles of aldehyde chemistry to provide a robust profile.

This guide is intended to be a valuable resource for researchers and professionals in drug

development and other scientific fields requiring an in-depth understanding of the

physicochemical properties of this compound.

Physicochemical Properties of 4-Ethylhexanal
4-Ethylhexanal is a colorless liquid with the molecular formula C8H16O.[1][2] Key

physicochemical properties are summarized in the table below.
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Property Value Reference

Molecular Formula C8H16O [1][2]

Molecular Weight 128.21 g/mol [1][2]

Boiling Point 163 °C at 760 mmHg [1]

Density 0.809 g/cm³ [1]

Flash Point 46.2 °C [1]

Vapor Pressure 2.11 mmHg at 25 °C [1]

Refractive Index 1.41 [1]

Solubility Profile
The solubility of an organic compound is a critical parameter influencing its behavior in various

systems, including biological and environmental matrices. The principle of "like dissolves like"

governs solubility, where polar compounds tend to dissolve in polar solvents and non-polar

compounds in non-polar solvents.[3] 4-Ethylhexanal, being an aldehyde with a significant alkyl

chain, exhibits mixed polarity.

Quantitative Solubility Data
Specific quantitative solubility data for 4-ethylhexanal is not readily available in the peer-

reviewed literature. However, data for its structural isomer, octanal (n-octyl aldehyde), can be

used to estimate its solubility. As branched-chain isomers can sometimes exhibit slightly

different solubilities, these values should be considered as approximations for 4-ethylhexanal.
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Solvent
Solubility of Octanal
(C8H16O)

Reference

Water 560 mg/L (at 25 °C) [4]

Ethanol Soluble [4]

Propylene Glycol Soluble [4]

Glycerol Insoluble [4]

Fixed Oils Soluble in most [4]

Based on this data, 4-ethylhexanal is expected to be sparingly soluble in water and readily

soluble in common organic solvents like ethanol.

Experimental Protocol for Solubility Determination
The following protocol outlines a general method for determining the solubility of a liquid

organic compound like 4-ethylhexanal.

Objective: To determine the concentration of a saturated solution of 4-ethylhexanal in a given

solvent at a specific temperature.

Materials:

4-Ethylhexanal

Selected solvents (e.g., water, ethanol, methanol, acetone, hexane)

Volumetric flasks

Analytical balance

Thermostatically controlled shaker or incubator

Centrifuge

Gas chromatograph with a flame ionization detector (GC-FID) or a suitable quantitative

analytical instrument
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Syringes and filters

Procedure:

Preparation of Saturated Solution:

Add an excess amount of 4-ethylhexanal to a known volume of the solvent in a sealed

container.

Place the container in a thermostatically controlled shaker set to the desired temperature

(e.g., 25 °C).

Agitate the mixture for a sufficient period (e.g., 24-48 hours) to ensure equilibrium is

reached.

Phase Separation:

After equilibration, allow the mixture to stand undisturbed to allow any undissolved 4-
ethylhexanal to separate.

For aqueous solutions, centrifugation can be used to facilitate the separation of the excess

organic phase.

Sampling and Analysis:

Carefully withdraw an aliquot of the clear, saturated supernatant using a syringe.

Filter the aliquot to remove any suspended micro-droplets.

Prepare a series of dilutions of the filtered saturated solution.

Analyze the diluted solutions using a validated GC-FID method to determine the

concentration of 4-ethylhexanal.

Quantification:

Prepare a calibration curve using standard solutions of 4-ethylhexanal of known

concentrations.
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Determine the concentration of 4-ethylhexanal in the saturated solution by comparing its

response to the calibration curve.

Workflow for Solubility Determination

Preparation Separation Analysis

Quantification

Add excess 4-ethylhexanal
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Equilibrate in shaker
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Allow phases to separate Centrifuge (optional)
Withdraw and filter

supernatant
Prepare dilutions Analyze by GC-FID

Determine concentrationPrepare calibration curve
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Caption: Workflow for determining the solubility of 4-ethylhexanal.

Stability Profile
The stability of aldehydes is a key consideration in their handling, storage, and application, as

they are susceptible to various degradation pathways.[5] Aldehydes are generally less stable

than their corresponding ketones due to steric and electronic factors.[5]

Potential Degradation Pathways
4-Ethylhexanal is susceptible to degradation under several conditions:

Oxidation: Aldehydes are readily oxidized to carboxylic acids. This can occur upon exposure

to air (autoxidation) and can be accelerated by heat, light, and the presence of metal ions.

The primary degradation product would be 4-ethylhexanoic acid.

Acidic Conditions: In the presence of strong acids, aldehydes can undergo polymerization or

other acid-catalyzed reactions.[6]
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Basic Conditions: Under basic conditions, aldehydes can undergo aldol condensation

reactions. They can also be unstable in strongly alkaline solutions.[6]

Photodegradation: Exposure to light, particularly UV radiation, can lead to the degradation of

aldehydes through various photochemical reactions.[7]

Thermal Degradation: At elevated temperatures, 4-ethylhexanal may undergo thermal

decomposition, leading to the formation of smaller, volatile compounds.[8]
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Potential Degradation Pathways of 4-Ethylhexanal

Stress Conditions
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Forced Degradation Study Workflow
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General Reactivity of the Aldehyde Functional Group

Common Reactions

Reaction Products
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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